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Compound of Interest

Compound Name: Minozac

Cat. No.: B583148 Get Quote

Introduction

Minozac, also known as Mzc compound, is a selective inhibitor of proinflammatory cytokine

production by activated glia.[1] It is utilized in research settings, particularly in studies involving

neuroinflammation and traumatic brain injury.[1][2] Due to its hazardous nature, strict

adherence to safety protocols is imperative to ensure the well-being of laboratory personnel

and to prevent environmental contamination. This guide provides comprehensive, step-by-step

procedures for the safe handling, use, and disposal of Minozac.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Minozac is provided below.

Property Value

Molecular Formula C19H22Cl2N6

Molecular Weight 405.3 g/mol

IUPAC Name
4-methyl-6-phenyl-3-(4-pyrimidin-2-ylpiperazin-

1-yl)pyridazine;dihydrochloride

CAS Number 924909-75-1

Appearance Crystalline Solid
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Source: PubChem CID 67539781[3]

Hazard Identification and Personal Protective
Equipment (PPE)
Minozac is classified as a hazardous substance with the following primary dangers:

Fatal if swallowed[4]

Causes severe skin burns and eye damage[4]

Very toxic to aquatic life[4]

Due to these significant risks, the following personal protective equipment is mandatory when

handling Minozac.

Required Personal Protective Equipment (PPE)
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PPE Category Item Specifications and Use

Hand Protection Chemically resistant gloves

Nitrile gloves are a suitable

option.[5] Always wear double

gloves when handling the

substance.[5] Gloves should

be compliant with EN 374 or

ASTM F1296 standards.[6]

Immediately discard and

replace gloves if they become

contaminated.

Eye and Face Protection Safety goggles and face shield

Use chemical safety goggles

that provide a complete seal

around the eyes. A face shield

should be worn in conjunction

with goggles to protect the

entire face from splashes.[4][6]

Skin and Body Protection Protective clothing

A chemically impervious lab

coat or gown is required.[6]

Ensure it has long sleeves and

fits properly to minimize skin

exposure. For extensive

handling, a Tyvek suit may be

necessary.[5]

Respiratory Protection NIOSH-approved respirator

A NIOSH-approved

dust/particulate respirator

should be used, especially

when handling the powdered

form of Minozac, to prevent

inhalation.[6]

Operational Plans for Safe Handling
Adherence to the following procedural steps is crucial for minimizing exposure and ensuring a

safe working environment.
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Preparation and Handling Protocol
Designated Work Area: All work with Minozac must be conducted in a designated area, such

as a chemical fume hood or a Class II Biosafety Cabinet, to control airborne particles and

vapors.

Pre-Handling Check: Before starting any procedure, ensure that all necessary PPE is

available and in good condition. Also, verify that an emergency eyewash station and safety

shower are readily accessible.

Weighing and Aliquoting:

When weighing the solid form of Minozac, do so within a fume hood to prevent inhalation

of the powder.

Use dedicated spatulas and weighing boats.

If preparing solutions, add the solid to the solvent slowly to avoid splashing.

During Handling:

Avoid direct contact with the substance at all times.

Do not eat, drink, or smoke in the designated handling area.[4][7]

Keep containers of Minozac tightly closed when not in use.[6]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling is

complete.[4][7]

Decontaminate all surfaces and equipment that have come into contact with Minozac.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation Immediate Response Protocol

If Swallowed

Immediately call a POISON CENTER or doctor.

Rinse the mouth with water. Do NOT induce

vomiting.[4]

If on Skin (or hair)

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. Call a physician immediately.[4]

If Inhaled

Move the person to fresh air and keep them

comfortable for breathing. Immediately call a

POISON CENTER or doctor.[4]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call an

ophthalmologist.[4]

Spill

Evacuate non-essential personnel from the

area. Contain the spill with inert absorbent

materials (e.g., sand, vermiculite).[6] Clean the

area thoroughly. All cleanup materials should be

treated as hazardous waste.

Disposal Plan
Minozac and any materials contaminated with it must be disposed of as hazardous waste in

accordance with local, state, and federal regulations.

Waste Disposal Protocol
Segregation: Do not mix Minozac waste with other laboratory waste.[8] It should be

collected in a dedicated, clearly labeled, and sealed hazardous waste container.

Contaminated Materials:

All disposable PPE (gloves, gowns, etc.) that has come into contact with Minozac must be

disposed of as hazardous waste.[9]
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Used syringes containing any residual Minozac must be placed in a designated

hazardous chemical waste container, not a standard sharps container.[8]

Waste Pickup: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office.[8]

Experimental Protocol: Inhibition of
Proinflammatory Cytokine Upregulation
The following is a summary of the methodology used in a study to assess the effect of Minozac
on seizure susceptibility following traumatic brain injury in a mouse model.[1][2]

Animal Model: Adult male CD-1 mice were used.

Traumatic Brain Injury (TBI) Induction: Mice were subjected to a closed-skull midline impact

using a pneumatic compression device while under anesthesia.

Minozac Administration: At 3 and 6 hours post-TBI or sham procedure, mice were

administered Minozac via intraperitoneal (IP) injection. A control group received a vehicle

(saline) injection.

Seizure Induction: On day 7 post-TBI, seizures were induced using electroconvulsive shock

(ECS) delivered via auricular electrodes.

Outcome Measurement: The susceptibility to seizures was measured by determining the

current required for seizure induction.

Immunohistochemical Analysis: Glial activation, neuronal injury, and metallothionein-

immunoreactive cells were quantified in the hippocampus to assess the neuroinflammatory

response.

Visualizations
Logical Workflow for Safe Handling of Minozac
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Caption: A procedural workflow for the safe handling of Minozac.

Signaling Pathway: Minozac's Mechanism of Action
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Caption: Minozac inhibits the upregulation of proinflammatory cytokines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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